Cas no 11138-45-7 (Heptanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol)

• Product Name: Heptanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
• CAS No: 11138-45-7
• MF: C₁₂H₂₆O₆
• MW: 266.331244945526
• CID: 1197634
• PubChem ID: 82772
• Update Time: 2025-04-20

Heptanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
• Heptanoic acid, pentaerythritol ester
• Pentaerythritol heptanoate
• heptanoic acid - 2,2-bis(hydroxymethyl)propane-1,3-diol (1:1)
• 3-hydroxy-2,2-bis(hydroxymethyl)propyl heptanoate
• 2,2-bis(hydroxymethyl)propane-1,3-diol,heptanoic acid
• heptanoic acid, ester with2,2-bis(hydroxymethyl)-1,3-propanediol
• Heptanoic acid,ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
• Heptanoic acid,pentaerythritol ester
• DTXSID301014554
• EINECS 234-389-5
• 11138-45-7
• MKTTVBSRYXIYCV-UHFFFAOYSA-N
• SCHEMBL6394790

• Inchi： 1S/C7H14O2.C5H12O4/c1-2-3-4-5-6-7(8)9;6-1-5(2-7,3-8)4-9/h2-6H2,1H3,(H,8,9);6-9H,1-4H2
• InChI Key： MKTTVBSRYXIYCV-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CO.OC(CCCCCC)=O

Computed Properties

• Exact Mass: 248.16242
• Monoisotopic Mass: 266.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.115
• Boiling Point: 376.3°C at 760 mmHg
• Flash Point: 135°C
• Refractive Index: 1.486
• PSA: 86.99